Cas no 1420447-02-4 (2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine)

• Product Name: 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine
• CAS No: 1420447-02-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5920899
• PubChem ID: 82596693
• Update Time: 2025-11-01

2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine
• EN300-1870782
• 1420447-02-4

• Inchi： 1S/C10H16N2/c1-8-6-9(4-5-12-8)7-10(2,3)11/h4-6H,7,11H2,1-3H3
• InChI Key： SYKOSRWDEVJZFW-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine

Professional Introduction to 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine (CAS No. 1420447-02-4)

2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1420447-02-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular framework of 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine consists of a propylamine backbone substituted with a 2-methylpyridine ring at the 1-position, which confers distinct chemical and biological properties.

The structural composition of this compound makes it a valuable intermediate in the synthesis of more complex molecules. Specifically, the presence of the pyridine moiety enhances its interaction with biological targets, making it a promising candidate for developing novel therapeutic agents. In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological activities. The pyridine derivative in 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine is particularly noteworthy, as it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine as a key building block in drug development. Studies have demonstrated that the compound can be effectively incorporated into libraries of small molecules for high-throughput screening (HTS) to identify new lead compounds. The flexibility offered by the propylamine side chain allows for further functionalization, enabling chemists to tailor the properties of the molecule to specific biological needs.

The synthesis of 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 4-acetylpyridine and isopropylamine. The reaction sequence often includes condensation, reduction, and functional group transformations to achieve the desired structure. The efficiency and scalability of these synthetic routes are crucial for industrial applications, where large quantities of high-purity material are required.

In the realm of medicinal chemistry, 2-methyl-1-(2-methylpyridin-4-yl)propan-2-amine has been explored for its potential role in modulating various biological pathways. The pyridine ring is known to interact with enzymes and receptors, making it a versatile scaffold for drug design. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and metabolic disorders. Additionally, the methyl groups on the pyridine ring enhance lipophilicity, which can improve oral bioavailability—a critical factor in drug development.

The pharmacological profile of 2-methyl-1-(2-methylpyridin-4-yllpropanal)-2-amino is further influenced by its ability to undergo metabolic transformations. These transformations can yield metabolites with different pharmacological activities, providing an additional layer of complexity and opportunity for drug design. Researchers are increasingly leveraging these metabolic pathways to develop prodrugs or analogs with improved pharmacokinetic properties.

The use of modern analytical techniques has been instrumental in characterizing the properties of cas no1420447_02_4. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the structure and purity of the compound. These data are essential for ensuring that the material meets the stringent requirements for pharmaceutical applications.

The growing body of research on heterocyclic compounds like CAS No. 1420447_02_4 underscores their importance in modern drug discovery. The ability to modify and functionalize these molecules allows chemists to explore a vast chemical space, increasing the likelihood of finding novel therapeutic agents. As computational methods continue to advance, virtual screening techniques will play an increasingly pivotal role in identifying promising candidates for further investigation.

In conclusion, CAS No. 1420447_02_4, or more formally known as 2-methyl-l-(Z-methyl-pyridin-₄)propa-n_z-aminum, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. With ongoing research and technological advancements, this compound is poised to contribute significantly to future developments in drug discovery and medicinal chemistry.